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Introduction

ZN148 is a promising investigational metallo-B-lactamase (MBL) inhibitor.[1][2][3][4][5] It acts
as a zinc-chelating agent, effectively reversing carbapenem resistance in Gram-negative
pathogens.[1][2][3][4][5] By inhibiting MBLs, ZN148 restores the efficacy of carbapenem
antibiotics, such as meropenem, against otherwise resistant bacterial strains.[1][2][4] This
document provides detailed application notes and protocols for the dosage and administration
of ZN148 in animal models, based on preclinical studies.

Mechanism of Action

ZN148 functions by targeting the zinc ions essential for the catalytic activity of metallo-[3-
lactamases. Its mechanism involves a time-dependent inhibition and removal of zinc ions from
the MBL active site.[1][2][3] Evidence suggests a potentially irreversible inhibition mechanism,
possibly through the oxidation of the active site Cys221 residue.[1][2][3] This action restores
the susceptibility of MBL-producing bacteria to carbapenem antibiotics.
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Data Presentation
In Vivo Efficacy and Dosage in Murine Peritonitis Model

The following table summarizes the dosage and administration of ZN148 in combination with
meropenem in a neutropenic murine peritonitis model infected with NDM-1-producing Klebsiella

pneumoniae.
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Parameter

Vehicle Control

Meropenem Alone

ZN148 +
Meropenem

ZN148 Dosage

N/A

N/A

10 mg/kg, 33 mg/kg,
or 100 mg/kg[2][5]

Meropenem Dosage

N/A

33 mg/kg[1][5]

33 ma/kg[1][5]

Administration Route

Subcutaneous (s.c.)

Subcutaneous (s.c.)

Subcutaneous (s.c.)[2]

[5]

Timing of Admin.

1h post-infection

1.5h post-infection

ZN148: 1h post-
infectionMeropenem:
1.5h post-infection[5]

Outcome

Bacterial growth

No significant
reduction in CFU

Significant reduction
in CFU in peritoneal
fluid and blood[2][5]

Acute Toxicity in Mice

ZN148 has been shown to be well-tolerated in mice with no observed acute toxicity.

Animal Model

Administration
Route

Dosing Regimen

Observation

Female BALB/c Mice

Intraperitoneal (i.p.)

Weekly escalating
doses from 4 to 128
mg/kg

No weight loss or
behavioral changes

observed[1]

Experimental Protocols

Murine Neutropenic Peritonitis Model

This protocol details the in vivo efficacy study of ZN148 in combination with meropenem.

1. Animal Model:

e Species: NMRI or BALB/c mice.
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Condition: Neutropenic. This can be induced by intraperitoneal injections of
cyclophosphamide.

. Bacterial Strain:
NDM-1-producing Klebsiella pneumoniae (e.g., strain 50752501).
. Inoculum Preparation:
Grow the bacterial strain to the mid-logarithmic phase in appropriate broth.

Wash and dilute the bacterial suspension in sterile saline to achieve a final concentration for
inoculation.

. Infection:

Inoculate mice intraperitoneally (i.p.) with approximately 5 x 10 CFU of the bacterial
suspension.[2]

. Drug Preparation and Administration:
ZN148: Dissolve in a suitable vehicle (e.g., PBS).
Meropenem: Dissolve in a suitable vehicle (e.g., PBS).
Administration:

o At 1 hour post-inoculation, administer ZN148 (10, 33, or 100 mg/kg) or vehicle
subcutaneously (s.c.) in the neck region.[2][5]

o At 1.5 hours post-inoculation, administer meropenem (33 mg/kg) or vehicle
subcutaneously (s.c.).[2][5]

. Sample Collection and Analysis:
At 5 hours post-inoculation, anesthetize the mice.[2][5]

Collect blood via axillary cutdown.[2]
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» Euthanize the mice and collect peritoneal fluid by washing the peritoneal cavity with sterile

saline.[2]

» Perform serial dilutions of blood and peritoneal fluid and plate on appropriate agar to

determine bacterial colony-forming units (CFU).
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Experimental Workflow

Concluding Remarks

ZN148 demonstrates significant potential as a co-therapeutic agent with carbapenems for
treating infections caused by MBL-producing Gram-negative bacteria. The provided protocols
and data serve as a guide for researchers designing further preclinical and efficacy studies. It is
crucial to adhere to institutional and national guidelines for animal experimentation.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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